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Compound of Interest

Compound Name: Tris succinate

CAS No.: 85169-32-0

Cat. No.: B3430625

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation, storage, and troubleshooting of

Tris succinate buffer solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended shelf life for a Tris succinate buffer solution?

A1: Properly prepared and sterile Tris succinate buffer solutions can be stored for several

months up to a year when refrigerated at 2-8°C.[1] For non-sterile solutions stored at room

temperature, a shorter shelf life of a few weeks is advisable to prevent microbial growth.[2] The

stability is influenced by factors such as sterility, storage temperature, and exposure to light.[1]

Q2: How should I store Tris succinate buffer for optimal stability?

A2: For long-term storage, it is recommended to store the buffer at 2-8°C in a well-sealed,

sterile container.[3][4] To minimize the risk of contamination from repeated use, consider

preparing a concentrated stock solution and diluting it to the working concentration as needed.
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Alternatively, the stock solution can be aliquoted into smaller, single-use volumes.[1] For

extended shelf life, sterile filtration through a 0.22 µm filter is recommended.[2]

Q3: What are the visible signs of a degraded or contaminated Tris succinate buffer?

A3: Any visible turbidity, discoloration, or presence of precipitate in the buffer solution suggests

degradation or microbial contamination. If any of these signs are observed, the buffer should be

discarded. It is also good practice to verify the pH of the buffer before use, as a significant

deviation from the expected value can indicate a problem.

Q4: Can I autoclave a Tris succinate buffer solution?

A4: While Tris-HCl buffers are commonly autoclaved, caution should be exercised with Tris
succinate. Autoclaving can potentially lead to changes in pH. A safer method for sterilization is

sterile filtration.[2] If autoclaving is necessary, it is crucial to check and, if required, readjust the

pH of the solution after it has cooled to room temperature.

Q5: How does temperature affect the pH of a Tris succinate buffer?

A5: The pH of Tris-based buffers is known to be temperature-dependent.[2][5] The pKa of Tris

decreases with increasing temperature, which will result in a decrease in the pH of the buffer

solution.[2] It is important to adjust the pH of the buffer at the temperature at which it will be

used to ensure accuracy.[6]
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Problem Possible Cause Solution

Unexpected pH reading

1. Temperature fluctuations

affecting the pH.[6]2. Incorrect

preparation of the buffer.3.

CO₂ absorption from the

atmosphere.[4]4. Degradation

of the buffer over time.

1. Calibrate the pH meter at

the working temperature.2.

Remake the buffer, ensuring

accurate measurements.3.

Keep the buffer container

tightly sealed.4. Prepare fresh

buffer if it is old or shows signs

of degradation.

Buffer appears cloudy or has

precipitate

1. Microbial contamination.2.

Precipitation of buffer

components due to low

temperature or high

concentration.

1. Discard the buffer and

prepare a fresh, sterile

solution.2. Gently warm the

buffer to redissolve the

precipitate. If it does not

dissolve, discard it.

Inconsistent experimental

results

1. Use of a degraded or

contaminated buffer.2.

Incorrect buffer pH for the

experiment.

1. Always use a fresh or

properly stored buffer.2. Verify

the buffer's pH before starting

the experiment.

Data Presentation
Table 1: Recommended Storage Conditions and Shelf Life of Tris Succinate Buffer

Storage Condition Sterility Concentration Estimated Shelf Life

Room Temperature

(20-25°C)
Non-sterile Working Conc. Up to 2 weeks[2]

Room Temperature

(20-25°C)
Sterile Working Conc. Up to 1 month

Refrigerated (2-8°C) Non-sterile Stock Solution Up to 3 months

Refrigerated (2-8°C) Sterile Stock Solution 6 months to 1 year[1]

Frozen (-20°C) Sterile Stock Solution > 1 year
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Table 2: Temperature Dependence of Tris Buffer pH

Temperature Approximate pH Change per °C

4°C - 25°C ~ -0.03[2]

25°C - 37°C ~ -0.025

Note: Data is based on general Tris buffer characteristics and may vary slightly for Tris
succinate.

Experimental Protocols
Protocol 1: Preparation of 1 L of 0.05 M Tris Succinate
Buffer, pH 8.2
Materials:

Tris(hydroxymethyl)aminomethane (Tris base)

Succinic acid

High-purity water (e.g., Milli-Q or deionized)

pH meter

Magnetic stirrer and stir bar

Volumetric flasks and graduated cylinders

0.22 µm sterile filter (optional)

Procedure:

Prepare a 0.1 M Tris solution: Dissolve 12.11 g of Tris base in approximately 800 mL of high-

purity water.
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Prepare a 0.1 M succinic acid solution: Dissolve 11.81 g of succinic acid in approximately

800 mL of high-purity water.

pH Adjustment:

Place the 0.1 M Tris solution on a magnetic stirrer.

Immerse a calibrated pH electrode in the solution.

Slowly add the 0.1 M succinic acid solution while monitoring the pH.[7]

Continue adding succinic acid until the pH reaches 8.2.

Final Volume Adjustment: Transfer the solution to a 1 L volumetric flask and add high-purity

water to bring the final volume to 1 L. This results in a final Tris concentration of

approximately 50 mM.[7]

Sterilization (Optional): For long-term storage, sterile filter the buffer through a 0.22 µm filter

into a sterile container.

Protocol 2: Quality Control and Shelf-Life Assessment
Objective: To determine the stability of a prepared Tris succinate buffer solution over time

under specific storage conditions.

Procedure:

Prepare a batch of Tris succinate buffer following the protocol above.

Divide the buffer into several sterile containers, some for storage at room temperature and

some for refrigeration.

Initial Quality Control (Day 0):

Measure and record the initial pH.

Visually inspect for clarity and color.

Measure the absorbance at 280 nm to check for protein contamination.
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Periodic Testing (e.g., weekly for room temperature, monthly for refrigerated):

Repeat the pH measurement and visual inspection.

Record any changes from the initial measurements.

Data Analysis:

Plot the pH change over time for each storage condition.

Define an acceptable pH range (e.g., ± 0.05 pH units from the initial value).

The shelf life is the time it takes for the pH to go outside the acceptable range or for visible

signs of degradation to appear.
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Experimental Workflow: Buffer Preparation and QC

Buffer Preparation

Quality Control & Storage

Prepare 0.1M Tris Solution

Titrate Tris with Succinic Acid to pH 8.2

Prepare 0.1M Succinic Acid

Adjust to Final Volume

Sterile Filter (Optional)

Initial QC (pH, Visual, A280)

Start QC

Aliquot and Store (Room Temp & 4°C)

Periodic Testing

Analyze Data & Determine Shelf Life

Click to download full resolution via product page

Caption: Workflow for Tris Succinate Buffer Preparation and Quality Control.
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Troubleshooting Logic for Buffer Issues

pH Issues Visual Issues

Buffer Issue Identified

Incorrect pH Cloudy or Precipitate

Calibrate pH Meter at Working Temp Check Storage Conditions (Sealed?)

Remake Buffer

If persists If compromised Microbial Contamination?

Precipitation from Cold?

Discard and Prepare Fresh Sterile Buffer

Gently Warm Solution

If not dissolved

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common buffer problems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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